Cas no 2138272-84-9 (Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-)

Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-, is a specialized sulfonylating agent used in organic synthesis, particularly for introducing the benzenesulfonyl moiety into target molecules. Its key structural features—the 2,6-dimethoxy and α-methyl substitutions—enhance steric and electronic properties, improving selectivity in reactions such as nucleophilic substitutions or coupling processes. This compound is valued for its stability under controlled conditions and its utility in constructing complex intermediates for pharmaceuticals or agrochemicals. The dimethoxy groups further modulate reactivity, making it suitable for fine-tuning synthetic pathways. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature.
Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl- structure
2138272-84-9 structure
Product Name:Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-
CAS No:2138272-84-9
MF:C10H13ClO4S
MW:264.725821256638
CID:5289067
PubChem ID:165446714
Update Time:2025-10-27

Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-
    • EN300-681359
    • 1-(2,6-dimethoxyphenyl)ethane-1-sulfonyl chloride
    • 2138272-84-9
    • Inchi: 1S/C10H13ClO4S/c1-7(16(11,12)13)10-8(14-2)5-4-6-9(10)15-3/h4-7H,1-3H3
    • InChI Key: OOLRVIALSYHJSU-UHFFFAOYSA-N
    • SMILES: C1(C(C)S(Cl)(=O)=O)=C(OC)C=CC=C1OC

Computed Properties

  • Exact Mass: 264.0223078g/mol
  • Monoisotopic Mass: 264.0223078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Boiling Point: 393.4±42.0 °C(Predicted)

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Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl- Related Literature

Additional information on Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-

Benzenemethanesulfonyl Chloride, 2,6-Dimethoxy-α-Methyl-

The compound with CAS No 2138272-84-9, commonly referred to as Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl-, is a highly specialized chemical entity with significant applications in various fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in advanced chemical systems.

Benzenemethanesulfonyl chloride is characterized by its sulfonyl chloride group attached to a benzene ring that is further substituted with methoxy groups at the 2 and 6 positions and an α-methyl group. This substitution pattern imparts the molecule with a high degree of steric hindrance and electronic modulation, making it a versatile building block in organic chemistry.

Recent studies have highlighted the importance of sulfonyl chlorides as intermediates in the synthesis of sulfonamides, which are widely used in pharmaceuticals and agrochemicals. The presence of methoxy groups in 2,6-dimethoxy-α-methyl-benzenemethanesulfonyl chloride enhances its reactivity towards nucleophilic substitution reactions, making it an ideal precursor for constructing complex molecular architectures.

The synthesis of this compound typically involves the sulfonation of the corresponding benzene derivative followed by chlorination. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound meets the stringent requirements of modern chemical industries.

In terms of applications, Benzenemethanesulfonyl chloride has been utilized in the development of advanced materials such as polymers and coatings. Its ability to undergo various coupling reactions has made it a valuable reagent in the construction of biocompatible materials and sensors.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing Benzenemethanesulfonyl chloride. These methods aim to reduce waste and improve energy efficiency while maintaining the high quality standards required for industrial applications.

The structural uniqueness of this compound also makes it a valuable tool in academic research. Scientists have employed Benzenemethanesulfonyl chloride in studies related to catalytic processes, where its reactivity provides insights into fundamental chemical mechanisms.

In conclusion, Benzenemethanesulfonyl chloride, 2,6-dimethoxy-α-methyl- is a multifaceted chemical entity with a wide range of applications across diverse industries. Its continued exploration and optimization promise to unlock new possibilities in material science and drug discovery.

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